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Compound of Interest

Compound Name: 4-Methyl-2-oxovaleric acid

Cat. No.: B1197145

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 4-Methyl-2-oxovaleric acid (CAS 816-66-0). Adherence to these procedures
is critical to ensure personal safety and regulatory compliance in the laboratory.

Hazard Identification and Chemical Properties

4-Methyl-2-oxovaleric acid is classified as a corrosive substance that can cause severe skin
burns and eye damage.[1][2] It is imperative to handle this chemical with appropriate personal
protective equipment in a controlled environment.

Quantitative Data Summary
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Property Value Source
CAS Number 816-66-0 [31[4]
Molecular Formula C6H1003 [3114]
Molecular Weight 130.14 g/mol [31[4]
Physical State Liquid [3]
Boiling Point 82-83 °C @ 11 mmHg [1]
Melting Point 8-10 °C [1]
Density 1.055 g/mL at 20 °C [1]
Signal Word Danger [1]

H314: Causes severe skin
Hazard Statements [1]
burns and eye damage.

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are the most critical steps in mitigating the risks
associated with handling 4-Methyl-2-oxovaleric acid.

Immediate PPE Requirements:

o Eye and Face Protection: Always wear chemical safety goggles and a face shield to protect
against splashes.

« Skin Protection: A lab coat, fully buttoned, along with full-length pants and closed-toe shoes
are mandatory. For tasks with a higher risk of splashing, a chemical-resistant apron is
recommended.

» Hand Protection: Due to the corrosive nature of 4-Methyl-2-oxovaleric acid, careful glove
selection is paramount.

o For incidental contact (e.g., handling sealed containers): Disposable nitrile gloves may
provide adequate short-term protection. However, it is crucial to change them immediately
upon any suspected contact. Nitrile gloves have shown good resistance to weak acids, but
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their effectiveness against concentrated or corrosive organic acids can be limited.[5][6][7]

[8]

o For direct handling and potential for prolonged contact (e.g., weighing, transferring,
mixing): More robust gloves are required. Neoprene or butyl rubber gloves are
recommended for handling corrosive organic acids.[9][10][11][12] Always consult the glove
manufacturer's specific chemical resistance data. Double-gloving (a disposable nitrile
glove under a heavier-duty glove) can provide an additional layer of protection.

» Respiratory Protection: Under normal laboratory conditions with adequate ventilation (i.e., in
a certified chemical fume hood), respiratory protection is not typically required. However, if
there is a risk of generating aerosols or vapors outside of a fume hood, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.[1]

PPE Selection Workflow

Caption: PPE selection workflow for handling 4-Methyl-2-oxovaleric acid.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

Ensure a certified chemical fume hood is available and functioning correctly.

o

Verify that a safety shower and eyewash station are accessible and unobstructed.

o

Assemble all necessary equipment and reagents before starting the experiment.

[¢]

Don all required PPE as outlined in the section above.
» Handling:
o Conduct all manipulations of 4-Methyl-2-oxovaleric acid within the chemical fume hood.

o When transferring the chemical, use appropriate tools (e.g., glass pipettes, spatulas) to
avoid splashes.

o Keep containers of 4-Methyl-2-oxovaleric acid tightly closed when not in use.
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o Be aware of incompatible materials, such as strong oxidizing agents and strong bases.

e Spill Response:
o Small Spills (in fume hood):

» Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite,
sand).

» Collect the contaminated absorbent material into a designated, labeled hazardous
waste container.

» Clean the spill area with a suitable solvent, followed by soap and water.
o Large Spills or Spills Outside of a Fume Hood:

Evacuate the immediate area and alert others.

If safe to do so, increase ventilation to the area.

Contact your institution's Environmental Health and Safety (EHS) department
immediately.

Do not attempt to clean up a large spill without appropriate training and equipment.

Disposal Plan

Proper disposal of 4-Methyl-2-oxovaleric acid and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedures:
e Unused/Excess 4-Methyl-2-oxovaleric Acid:

o Collect in a dedicated, properly labeled hazardous waste container. The label should
clearly state "Hazardous Waste" and "4-Methyl-2-oxovaleric acid".

o Do not mix with other waste streams unless compatibility has been verified.
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» Contaminated Materials (PPE, absorbent materials, etc.):

o All disposable items that have come into contact with 4-Methyl-2-oxovaleric acid (e.qg.,
gloves, absorbent pads, pipette tips) must be disposed of as hazardous waste.

o Place these materials in a designated, labeled hazardous waste container.

o Empty Containers:

o Triple-rinse empty containers with a suitable solvent.

o The first rinseate must be collected and disposed of as hazardous waste. Subsequent
rinses may also need to be collected depending on local regulations.

o After proper rinsing, the container can be disposed of according to institutional guidelines
for decontaminated glassware or plastic.

Disposal Workflow

Caption: Waste disposal workflow for 4-Methyl-2-oxovaleric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Methyl-2-oxovaleric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197145#personal-protective-equipment-for-
handling-4-methyl-2-oxovaleric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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